Cas no 1804678-39-4 (3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol)

• Product Name: 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol
• CAS No: 1804678-39-4
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4855797
• Update Time: 2025-06-15

3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol

• Inchi： 1S/C7H7F2IN2O/c8-6(9)3-1-12-7(10)5(11)4(3)2-13/h1,6,13H,2,11H2
• InChI Key： BXDFQXBKGZAUTG-UHFFFAOYSA-N
• SMILES： IC1=C(C(CO)=C(C=N1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol

Recent Advances in the Study of 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol (CAS: 1804678-39-4)

3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol (CAS: 1804678-39-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a difluoromethyl group and an iodine substituent, has shown promising potential in various pharmaceutical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of intense research.

The synthesis of 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic approach that significantly improves yield and purity. The method involves a multi-step process, including halogenation and fluorination, to achieve the desired product with high enantiomeric purity. This advancement is critical for the large-scale production of the compound for further pharmacological studies.

In terms of biological activity, 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. A recent in vitro study revealed its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The compound's difluoromethyl group is believed to enhance its binding affinity to the enzyme's active site, making it a potential candidate for developing new anti-inflammatory drugs.

Further investigations into the compound's mechanism of action have utilized advanced computational modeling techniques. Molecular docking studies have provided insights into the interactions between 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol and its target proteins. These simulations suggest that the iodine atom plays a crucial role in stabilizing the compound within the binding pocket, while the amino and methanol groups contribute to hydrogen bonding interactions. Such findings are invaluable for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy.

Recent preclinical studies have explored the therapeutic potential of 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol in treating neurodegenerative diseases. A 2023 study published in ACS Chemical Neuroscience reported that the compound exhibited neuroprotective effects in a mouse model of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress and reduce neuronal apoptosis. These findings open new avenues for developing treatments for neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Ongoing research is focusing on derivatization strategies to improve the compound's pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-methanol (CAS: 1804678-39-4) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from anti-inflammatory agents to neuroprotective drugs. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its potential as a lead compound for drug development. Continued research and optimization will be essential to fully realize its therapeutic benefits and overcome existing challenges.